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Compound of Interest

Compound Name: 3-Formyl-8-methoxychromone

Cat. No.: B15069527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of Schiff

bases derived from 3-formylchromones. These compounds are of significant interest in

medicinal chemistry and materials science due to their diverse biological activities and

fluorescent properties. The following sections outline the synthesis, experimental procedures,

and potential applications of these versatile molecules.

Introduction
Schiff bases are compounds containing an imine or azomethine group (-C=N-). They are

typically formed by the condensation of a primary amine with an aldehyde or ketone. 3-

Formylchromone is a versatile precursor for the synthesis of a wide range of Schiff bases,

which have demonstrated potential as anticancer, antimicrobial, and anti-inflammatory agents.

[1] Furthermore, many Schiff bases derived from 3-formylchromone exhibit interesting

photophysical properties, making them suitable for the development of fluorescent probes for

ion detection.[2][3][4]

The synthesis of Schiff bases from 3-formylchromones is a straightforward and efficient

process, typically involving a one-step condensation reaction. The reaction progress can be

easily monitored, and the products are often obtained in high purity and good yields.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15069527?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/19329330/
https://pubmed.ncbi.nlm.nih.gov/26545355/
https://pubmed.ncbi.nlm.nih.gov/37049853/
https://pubs.rsc.org/en/content/articlelanding/2023/sd/d3sd00110e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Pathway
The general reaction for the synthesis of Schiff bases from 3-formylchromones involves the

nucleophilic addition of a primary amine to the carbonyl group of the 3-formylchromone,

followed by the elimination of a water molecule to form the imine bond.

3-Formylchromone C₁₀H₆O₃

Carbinolamine Intermediate

+ R-NH₂

Primary Amine R-NH₂

Schiff Base C₁₀H₅O₂(CH=N-R)- H₂O H₂O

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of Schiff bases from 3-formylchromone.

Experimental Protocols
Protocol 1: General Synthesis of Schiff Bases from 3-
Formylchromone
This protocol describes a general method for the synthesis of Schiff bases from 3-

formylchromone and various primary amines.

Materials:

3-Formylchromone

Appropriate primary amine (e.g., aniline, substituted anilines, aliphatic amines)

Ethanol or Methanol

Glacial acetic acid (optional, as catalyst)

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle or oil bath

Buchner funnel and filter paper

Beakers and other standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 1 equivalent of 3-formylchromone in a suitable solvent

(e.g., 20 mL of ethanol or methanol).

To this solution, add 1 equivalent of the desired primary amine.

Add a few drops of glacial acetic acid as a catalyst (optional).

Attach a reflux condenser and heat the reaction mixture to reflux with constant stirring.

Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is

typically complete within 2-8 hours.

After completion, allow the reaction mixture to cool to room temperature.

The solid product that precipitates out is collected by vacuum filtration using a Buchner

funnel.

Wash the collected solid with a small amount of cold solvent (the same as used for the

reaction) to remove any unreacted starting materials.

Dry the purified Schiff base in a vacuum oven or air dry.

Characterize the final product using appropriate analytical techniques such as ¹H NMR, ¹³C

NMR, FT-IR, and mass spectrometry.

Quantitative Data Summary
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The following table summarizes the reaction conditions and yields for the synthesis of various

Schiff bases derived from 3-formylchromone as reported in the literature.

3-
Formylch
romone
Derivativ
e

Amine Solvent Catalyst
Reaction
Time (h)

Yield (%)
Referenc
e

3-Formyl-

6-

methylchro

mone

Butylamine Acetonitrile None 1

74

(conversio

n)

[5]

3-Formyl-

6-

methylchro

mone

Aniline Acetonitrile None 1

78

(conversio

n)

[5]

3-

Formylchro

mone

Various

anilines
Ethanol Acetic acid 4

Good

yields
[6]

3-

Formylacet

ylacetone

o-

Aminobenz

oic acid

Methanol None 3 47 [7]

3-

Formylacet

ylacetone

m-

Aminobenz

oic acid

Methanol None 3 54 [7]

3-

Formylacet

ylacetone

p-

Aminobenz

oic acid

Methanol None 3 74 [7]

Applications
Fluorescent Probes for Metal Ion Detection

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.2c07333
https://pubs.acs.org/doi/10.1021/acsomega.2c07333
https://fsrt.journals.ekb.eg/article_305338_e239811e7051fb332b19c475c1f4f8cc.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8739200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8739200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8739200/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schiff bases derived from 3-formylchromone can act as "turn-on" fluorescent sensors for metal

ions, such as Al³⁺. The mechanism often involves the chelation-enhanced fluorescence (CHEF)

effect. In the free Schiff base, a photoinduced electron transfer (PET) process from the imine

nitrogen to the chromone moiety can quench fluorescence. Upon binding to a metal ion, this

PET process is inhibited, leading to a significant enhancement in fluorescence intensity.

Free Schiff Base

Schiff Base-Metal Complex

Schiff Base

Photoinduced Electron Transfer (PET)

Excitation

Schiff Base-Al³⁺ Complex

+ Al³⁺

Quenched Fluorescence Inhibited PET

Excitation

Enhanced Fluorescence

Al³⁺ Ion

Click to download full resolution via product page

Caption: Mechanism of a 3-formylchromone Schiff base as a fluorescent probe for Al³⁺.

Enzyme Inhibitors in Drug Development
Certain Schiff bases of 3-formylchromone have been shown to be potent inhibitors of enzymes

such as thymidine phosphorylase.[1][8] This enzyme is involved in nucleotide metabolism and

is a target for anticancer drugs. The Schiff base can bind to the active site of the enzyme,

blocking its catalytic activity and thereby inhibiting the proliferation of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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